Cas no 1017789-35-3 (tert-butyl 2-(fluoromethyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(fluoromethyl)piperazine-1-carboxylate
• CAS No: 1017789-35-3
• MF: C₁₀H₁₉FN₂O₂
• MW: 218.268466234207
• MDL: MFCD09991609
• CID: 1006013
• PubChem ID: 46738183
• Update Time: 2025-11-01

tert-butyl 2-(fluoromethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-N-boc-2-fluoromethylpiperazine
• tert-butyl 2-(fluoromethyl)piperazine-1-carboxylate
• 2-Fluoromethyl-piperazine-1-carboxylic acid tert-butyl ester
• tert-Butyl2-(fluoromethyl)piperazine-1-carboxylate
• DB-144958
• 1017789-35-3
• SB12563
• DTXSID20674242
• EN300-1648686
• (S)-tert-Butyl 2-(fluoromethyl)piperazine-1-carboxylate
• SCHEMBL26709747
• 1-Piperazinecarboxylic acid, 2-(fluoromethyl)-, 1,1-dimethylethyl ester
• CS-0030242

• MDL： MFCD09991609
• Inchi： 1S/C10H19FN2O2/c1-10(2,3)15-9(14)13-5-4-12-7-8(13)6-11/h8,12H,4-7H2,1-3H3
• InChI Key： WSZMTMVUMXXGHQ-UHFFFAOYSA-N
• SMILES： FCC1CNCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 218.14305602g/mol
• Monoisotopic Mass: 218.14305602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 2-(fluoromethyl)piperazine-1-carboxylate

tert-butyl 2-(fluoromethyl)piperazine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 2-(fluoromethyl)piperazine-1-carboxylate (CAS No. 1017789-35-3) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a piperazine ring with a fluoromethyl group and a tert-butyl ester moiety. The piperazine ring, a six-membered ring containing two nitrogen atoms, is a common structural motif in pharmaceuticals and agrochemicals due to its ability to form hydrogen bonds and its flexibility in accommodating various substituents.

Recent studies have highlighted the importance of fluoromethyl groups in drug design, as they can significantly influence the physicochemical properties of molecules, such as solubility, stability, and bioavailability. The presence of a tert-butyl ester group further enhances the compound's versatility, as esters are widely used in organic synthesis to protect carboxylic acids during reactions and to modulate the reactivity of molecules.

One of the most intriguing aspects of tert-butyl 2-(fluoromethyl)piperazine-1-carboxylate is its potential application in the development of advanced materials. Researchers have explored its use as a building block for constructing functional polymers and hybrid materials. For instance, the compound's ability to undergo various coupling reactions makes it an ideal candidate for synthesizing cross-linked networks with tailored mechanical and electronic properties.

In the pharmaceutical industry, this compound has shown promise as an intermediate in the synthesis of bioactive molecules. Its structure allows for easy modification at both the piperazine nitrogen and the fluoromethyl group positions, enabling chemists to design compounds with specific biological activities. Recent advancements in medicinal chemistry have demonstrated that analogs of this compound can exhibit potent inhibitory effects against key enzymes involved in diseases such as cancer and neurodegenerative disorders.

The synthesis of tert-butyl 2-(fluoromethyl)piperazine-1-carboxylate involves a series of well-established organic reactions, including nucleophilic substitution, Friedel-Crafts alkylation, and esterification. These methods ensure high yields and excellent control over the product's purity. Moreover, the compound's stability under various reaction conditions makes it suitable for large-scale production.

From an environmental perspective, the development of greener synthetic routes for this compound is an area of active research. Scientists are exploring the use of catalytic systems and biodegradable solvents to minimize waste generation and reduce the carbon footprint associated with its production.

In conclusion, tert-butyl 2-(fluoromethyl)piperazine-1-carboxylate (CAS No. 1017789-35-3) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and material science, positions it as a valuable tool for researchers seeking innovative solutions in drug discovery, polymer chemistry, and beyond.